Cas no 216434-81-0 (BODIPY 493/503 methyl bromide)

• Product Name: BODIPY 493/503 methyl bromide
• CAS No: 216434-81-0
• MF: C₁₄H₁₆BBrF₂N₂
• MW: 341.002049446106
• CID: 243286
• PubChem ID: 71774308
• Update Time: 2025-04-19

BODIPY 493/503 methyl bromide Chemical and Physical Properties

Names and Identifiers

• Boron,[2-[2-bromo-1-(3,5-dimethyl-2H-pyrrol-2-ylidene-kN)ethyl]-3,5-dimethyl-1H-pyrrolato-kN]difluoro-, (T-4)-
• 8-BROMOMETHYL-4,4-DIFLUORO-1,3,5,7-TETRAMETHYL- 4-BORA-3A,4A-DIAZA-S-INDACENE
• BODIPY 493/503 methyl bromide
• 216434-81-0
• FT-0621517
• 8-(bromomethyl)-2,2-difluoro-4,6,10,12-tetramethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene
• 8-BROMOMETHYL-4,4-DIFLUORO-1,3,5,7-TETRAMETHYL-4-BORA-3A,4A-DIAZA-S-INDACENE
• {2-[2-Bromo-1-(3,5-dimethyl-2H-pyrrol-2-ylidene)ethyl]-3,5-dimethyl-1H-pyrrolato-kappaN}(difluoro)boron

• Inchi： 1S/C14H16BBrF2N2/c1-8-5-10(3)19-13(8)12(7-16)14-9(2)6-11(4)20(14)15(19,17)18/h5-6H,7H2,1-4H3
• InChI Key： JLSHPOSUMKVMAP-UHFFFAOYSA-N
• SMILES： BrCC1C2=C(C)C=C(C)N2[B-]([N+]2=C(C)C=C(C)C2=1)(F)F

Computed Properties

• Exact Mass: 340.05600
• Monoisotopic Mass: 340.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.9A^2

Experimental Properties

• PSA: 13.32000
• LogP: 3.20150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles